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Compound of Interest

Compound Name: Selegiline Hydrochloride

Cat. No.: B1663614

Essential Safety and Handling Guide for Selegiline
Hydrochloride

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of Selegiline Hydrochloride in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe and compliant laboratory
practices.

Hazard and Exposure Data

Selegiline Hydrochloride is classified as harmful if swallowed and may cause irritation to the
skin, eyes, and respiratory tract.[1][2] It is also very toxic to aquatic life with long-lasting effects.
[3] Adherence to proper handling procedures is critical to minimize exposure risk.
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Hazard Classification Description GHS Hazard Statement
Acute Oral Toxicity Harmful if swallowed.[3][4] H302
) o May cause skin irritation upon
Skin Irritation -
contact.[1][2]
o May cause serious eye
Eye Irritation o -
irritation.[1][2]
) o Inhalation of dust may cause
Respiratory Irritation i L -
respiratory tract irritation.[1][2]
Aquatic Hazard (Acute) Very toxic to aquatic life.[3] H400
) ) Very toxic to aquatic life with
Aquatic Hazard (Chronic) H410

long-lasting effects.[3]

Quantitative Data

Value

Acute Oral Toxicity (LD50, Rat) 385 mg/kg[1][5]

Melting Point 141.5°C (286.7°F)[1]

Molecular Weight 223.74 g/mol [3]

Occupational Exposure Limits Not established.[3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to prevent direct contact and inhalation.
Requirements vary based on the scale of the operation.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.dcchemicals.com/msds/MSDS_DC31847.html
https://www.carlroth.com/medias/SDB-2AK8-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzUzODl8YXBwbGljYXRpb24vcGRmfGFESXpMMmc1WXk4NU1qUTBNRGczTURreE1qTXdMMU5FUWw4eVFVczRYMGxGWDBWT0xuQmtaZ3xmOGIzZDlhMjJiMTE2ZWViNGUxMTI1OTIzY2MzNzZmYmQyZGQ1OGQ5ZDQxMzQwN2I2MjZhZTI1OTNmY2U0MjNk
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01037.pdf?1265922746
https://www.spectrumchemical.com/media/sds/S1598_AGHS.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01037.pdf?1265922746
https://www.spectrumchemical.com/media/sds/S1598_AGHS.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01037.pdf?1265922746
https://www.spectrumchemical.com/media/sds/S1598_AGHS.pdf
https://www.dcchemicals.com/msds/MSDS_DC31847.html
https://www.dcchemicals.com/msds/MSDS_DC31847.html
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01037.pdf?1265922746
https://images-na.ssl-images-amazon.com/images/I/610x3xaPMQL.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01037.pdf?1265922746
https://www.dcchemicals.com/msds/MSDS_DC31847.html
https://www.dcchemicals.com/msds/MSDS_DC31847.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Situation Required Personal Protective Equipment

Eye Protection: Splash goggles or safety
glasses with side-shields.[1][3] Hand Protection:
Chemical-resistant gloves.[1][3] Body

Routine Laboratory Handling Protection: Laboratory coat.[1][3] Respiratory
Protection: Use an approved/certified dust
respirator if dust is generated and ventilation is
insufficient.[1][2]

Eye Protection: Splash goggles.[1] Hand
Protection: Chemical-resistant gloves.[1] Body
) Protection: Full protective suit and boots.[1]
Large Spill Response ) ) )
Respiratory Protection: A self-contained
breathing apparatus (SCBA) should be used to

avoid inhalation.[1]

Operational Plan: Step-by-Step Handling Protocol

1.

Engineering Controls and Preparation:

Ventilation: Always handle Selegiline Hydrochloride in a well-ventilated area.[3] Use
process enclosures or a local exhaust ventilation system (fume hood) to minimize airborne
dust concentrations.[1][2]

Safety Equipment: Ensure a safety shower and eye wash station are readily accessible.[3]

Ignition Sources: Keep the compound away from heat and sources of ignition.[1][2] Ground
all equipment containing the material to prevent static discharge.[1][6]

. Handling the Compound:
Donning PPE: Before handling, put on all required PPE as specified in the table above.
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[2][7]

Prevent Contact: Do not ingest or breathe the dust.[1][6] Avoid all personal contact with skin
and eyes.[1][3]
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Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands thoroughly after
handling the product.[2]

. Storage:

Container: Keep the container tightly closed when not in use.[1][3]

Conditions: Store in a cool, well-ventilated area away from direct sunlight and incompatible
materials.[2][3] Specific protocols may require storage at room temperature, -20°C (for
powder), or -80°C (in solvent).[2][3]
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Start: Receive Selegiline HCI

'

Assess Risks & Required Controls

Prepare Engineering Controls
(e.g., Fume Hood)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Handling Operation
(Weighing, Preparing Solutions, etc.)

Spill Occurs?

Execute Spill Response Protocol Store Unused Material Properly

Decontaminate Work Area & Doff PPE

Segregate & Dispose of Waste

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Selegiline Hydrochloride.
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Emergency and Disposal Plan

1. Accidental Release Measures:
o Small Spills:

o Wearing appropriate PPE, use tools to carefully place the spilled solid into a designated
waste container.[1]

o Avoid generating dust during cleanup.[7]

o Finish cleaning by spreading water on the contaminated surface and dispose of according
to local and regional authority requirements.[1]

e Large Spills:

o

Evacuate personnel to a safe area.[3]

[¢]

Wear enhanced PPE, including a full suit, boots, and a self-contained breathing apparatus
(SCBA).[1]

[¢]

Use a shovel to transfer the material into a convenient waste disposal container.[1]

[¢]

Prevent the product from entering drains or waterways.[3]
2. First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek medical attention.[1][2]

o Skin Contact: Immediately flush skin with plenty of water.[1] Remove contaminated clothing
and shoes.[1] Get medical attention if irritation occurs.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial
respiration. Get medical attention.[2]

¢ Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and call a physician
immediately.[2][3]
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3. Disposal Protocol:

e Regulatory Compliance: All waste must be disposed of in accordance with federal, state, and
local environmental control regulations.[1]

o Preferred Method: The best way to dispose of unused medicine is through a drug take-back
program.[8] Check for local pharmacies or law enforcement agencies that offer this service.

[8][°]

 In-Laboratory Disposal (if take-back is not an option):

o

Do not flush down the toilet unless specifically instructed.[9]

o Mix the Selegiline Hydrochloride with an undesirable substance like used coffee grounds
or cat litter.[10] Do not crush tablets or capsules.[10]

o Place the mixture in a sealed container, such as a plastic bag, to prevent leakage.[9][10]
o Dispose of the sealed container in the regular laboratory trash.[10]

o Before discarding the original empty container, remove or scratch out all personal and
identifying information from the label.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Selegiline
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663614#personal-protective-equipment-for-
handling-selegiline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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